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Introduction
Zinc finger protein 143 (ZNF143) is a critical transcription factor involved in the regulation of

genes essential for cell cycle progression, DNA replication, and apoptosis.[1][2][3] Its

overexpression has been linked to the proliferation of various cancer cells, making it a

promising therapeutic target.[4][5] YPC-22026 is a novel small molecule inhibitor that has been

shown to suppress the transcriptional activity of ZNF143, leading to the downregulation of its

target genes and subsequent tumor regression in preclinical models.[6][7][8]

This application note provides a detailed protocol for the analysis of ZNF143 target protein

expression in cancer cells treated with YPC-22026 using Western blotting. The outlined

procedure enables researchers to quantify the dose-dependent effects of YPC-22026 on key

cell cycle and survival proteins, thereby facilitating the characterization of its mechanism of

action.

Key ZNF143 Target Proteins
Several key proteins involved in cell cycle regulation and apoptosis are transcriptionally

regulated by ZNF143. These include:

Polo-like kinase 1 (PLK1): A critical regulator of multiple stages of mitosis.[1][9]
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Cell Division Cycle 6 (CDC6): Essential for the initiation of DNA replication.[1][9]

Minichromosome Maintenance (MCM) proteins (e.g., MCM2, MCM4): Components of the

pre-replication complex required for DNA replication.[1][9]

Survivin: An inhibitor of apoptosis protein that also plays a role in regulating cell division.[6]

[7]

RAD51: A key protein in homologous recombination and DNA repair.[6][7]

Downregulation of these proteins upon YPC-22026 treatment is indicative of ZNF143 inhibition.

Experimental Workflow
The overall experimental workflow for this analysis is depicted below.
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Caption: Workflow for Western blot analysis of YPC-22026-treated cells.
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ZNF143 Signaling Pathway
The following diagram illustrates the inhibitory effect of YPC-22026 on the ZNF143-mediated

transcription of key target genes involved in cell cycle progression and cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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